Cas no 85092-84-8 (3-iodo-1-methyl-1H-Indole)

3-Iodo-1-methyl-1H-indole is a halogenated indole derivative widely utilized in organic synthesis and pharmaceutical research. Its key advantages include a stable iodinated aromatic structure, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. The presence of the methyl group at the 1-position enhances steric and electronic properties, improving selectivity in substitution reactions. This compound serves as a versatile intermediate for constructing complex heterocyclic frameworks, particularly in the development of bioactive molecules and agrochemicals. Its high purity and well-defined reactivity make it a reliable reagent for synthetic applications. Storage under inert conditions is recommended to maintain stability.
3-iodo-1-methyl-1H-Indole structure
3-iodo-1-methyl-1H-Indole structure
Product Name:3-iodo-1-methyl-1H-Indole
CAS No:85092-84-8
MF:C9H8IN
MW:257.070994377136
CID:1118915
PubChem ID:12839093
Update Time:2025-06-23

3-iodo-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-1-methyl-1H-Indole
    • 3-iodo-1-methylindole
    • 1-methyl-1H-3-iodoindole
    • 1-methyl-3-iodoindole
    • 3-iodo-1-methyl-indole
    • 3-iodo-N-methylindole
    • Benzenamine,3-iodo-N-methyl
    • N-Methyl-3-iod-anilin
    • N-methyl-3-iodoindole
    • 85092-84-8
    • TQP1282
    • SCHEMBL10322780
    • F84585
    • EN300-67219
    • AKOS017333634
    • 1H-Indole, 3-iodo-1-methyl-
    • HS-5321
    • DB-136689
    • Inchi: 1S/C9H8IN/c1-11-6-8(10)7-4-2-3-5-9(7)11/h2-6H,1H3
    • InChI Key: XGOPNOIIRMKMJR-UHFFFAOYSA-N
    • SMILES: IC1=CN(C)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 256.97000
  • Monoisotopic Mass: 256.97015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • PSA: 4.93000
  • LogP: 2.78290

3-iodo-1-methyl-1H-Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-67219-0.05g
3-iodo-1-methyl-1H-indole
85092-84-8 95%
0.05g
$202.0 2023-07-06
Enamine
EN300-67219-0.1g
3-iodo-1-methyl-1H-indole
85092-84-8 95%
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$301.0 2023-07-06
Enamine
EN300-67219-0.25g
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$431.0 2023-07-06
Enamine
EN300-67219-0.5g
3-iodo-1-methyl-1H-indole
85092-84-8 95%
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$679.0 2023-07-06
Enamine
EN300-67219-1.0g
3-iodo-1-methyl-1H-indole
85092-84-8 95%
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$871.0 2023-07-06
Enamine
EN300-67219-2.5g
3-iodo-1-methyl-1H-indole
85092-84-8 95%
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$1707.0 2023-07-06
Enamine
EN300-67219-5.0g
3-iodo-1-methyl-1H-indole
85092-84-8 95%
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$2525.0 2023-07-06
Enamine
EN300-67219-10.0g
3-iodo-1-methyl-1H-indole
85092-84-8 95%
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$3746.0 2023-07-06
1PlusChem
1P00G84Y-50mg
3-iodo-1-methylindole
85092-84-8 95%
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$303.00 2024-04-21
1PlusChem
1P00G84Y-100mg
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3-iodo-1-methyl-1H-Indole Production Method

3-iodo-1-methyl-1H-Indole Related Literature

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